Cas no 1351393-84-4 ((1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride)
(1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [1-(2-aminoethyl)-1H-1,3-benzodiazol-2-yl]methanol
- [1-(2-aminoethyl)-1H-benzimidazol-2-yl]methanol
- AKOS022061239
- 1351393-84-4
- (1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride
-
- Inchi: 1S/C10H13N3O/c11-5-6-13-9-4-2-1-3-8(9)12-10(13)7-14/h1-4,14H,5-7,11H2
- InChI Key: IUBCGGKCTDBVLB-UHFFFAOYSA-N
- SMILES: OCC1=NC2C=CC=CC=2N1CCN
Computed Properties
- Exact Mass: 191.105862047g/mol
- Monoisotopic Mass: 191.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 64.1Ų
(1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA29000-100mg |
[1-(2-aminoethyl)-1H-benzimidazol-2-yl]methanol |
1351393-84-4 | 100mg |
$358.00 | 2024-04-20 | ||
| A2B Chem LLC | BA29000-250mg |
[1-(2-aminoethyl)-1H-benzimidazol-2-yl]methanol |
1351393-84-4 | 250mg |
$372.00 | 2024-04-20 | ||
| A2B Chem LLC | BA29000-500mg |
[1-(2-aminoethyl)-1H-benzimidazol-2-yl]methanol |
1351393-84-4 | 500mg |
$386.00 | 2024-04-20 | ||
| A2B Chem LLC | BA29000-1g |
[1-(2-aminoethyl)-1H-benzimidazol-2-yl]methanol |
1351393-84-4 | 1g |
$472.00 | 2024-04-20 | ||
| A2B Chem LLC | BA29000-5g |
[1-(2-aminoethyl)-1H-benzimidazol-2-yl]methanol |
1351393-84-4 | 5g |
$643.00 | 2024-04-20 |
(1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on (1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride
Introduction to (1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride (CAS No. 1351393-84-4)
(1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride, CAS No. 1351393-84-4) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound belongs to the benzo[d]imidazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of an aminoethyl side chain and a hydroxymethyl group at the 2-position of the benzo[d]imidazole ring contributes to its complex chemical properties and biological interactions.
Thebenzo[d]imidazole scaffold is a privileged structure in medicinal chemistry, frequently incorporated into molecules targeting various therapeutic pathways. Its aromatic nature and ability to form hydrogen bonds make it an attractive moiety for designing bioactive molecules. In particular, derivatives of benzo[d]imidazole have shown promise in the treatment of infectious diseases, cancer, and neurological disorders. The specific modification of (1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride with a2-aminoethyl group enhances its solubility and binding affinity to biological targets, making it a valuable candidate for further investigation.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies suggest that theaminoethyl side chain can engage in multiple hydrogen bonding interactions, which is crucial for achieving high binding affinity. Additionally, the hydroxymethyl group at the 2-position provides a site for further chemical modifications, allowing for the development of analogs with enhanced pharmacological properties. These features make (1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride a versatile building block for drug design.
In vitro studies have demonstrated that this compound exhibits interesting pharmacological activities. For instance, preliminary research indicates that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Thebenzo[d]imidazole core is known to interact with enzymes and receptors that play critical roles in immune responses, suggesting potential therapeutic benefits in conditions characterized by excessive inflammation.
The hydroxymethyl group in (1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride also opens up possibilities for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where optimizing solubility, bioavailability, and metabolic stability is essential for developing effective therapeutics. Researchers are exploring various synthetic strategies to introduce additional functional groups or link this compound to other bioactive moieties, aiming to enhance its pharmacological profile.
The dihydrochloride salt form of this compound improves its solubility in aqueous media, which is advantageous for formulation development and biological studies. Improved solubility often translates to better absorption and distribution within the body, which are critical factors in drug efficacy. Furthermore, the salt form can enhance stability during storage and transportation, making it a practical choice for both laboratory research and potential clinical applications.
Current research trends indicate thatbenzo[d]imidazole-based compounds are being increasingly explored for their potential in treating neurological disorders. The ability of these molecules to cross the blood-brain barrier and interact with central nervous system targets makes them promising candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Theaminoethyl group in (1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride may contribute to its ability to interact with these targets by modulating key neurotransmitter systems.
In conclusion, (1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its promising pharmacological activities, make it an attractive candidate for further investigation. As computational methods and synthetic techniques continue to advance, we can expect more insights into its biological functions and applications in drug development. This compound exemplifies the importance of structural diversity in medicinal chemistry and highlights the ongoing efforts to discover novel therapeutics targeting various diseases.
1351393-84-4 ((1-(2-Aminoethyl)-1H-benzo[d]imidazol-2-yl)methanol dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)